[(1-Cyano-4-methoxy-8-phenoxy-isoquinoline-3-carbonyl)-amino]-acetic acid methyl ester

• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol
• IUPAC Name: methyl 2-[(1-cyano-4-methoxy-8-phenoxyisoquinoline-3-carbonyl)amino]acetate
• InChI: InChI=1S/C21H17N3O5/c1-27-17(25)12-23-21(26)19-20(28-2)14-9-6-10-16(18(14)15(11-22)24-19)29-13-7-4-3-5-8-13/h3-10H,12H2,1-2H3,(H,23,26)
• InChI Key: ISUSJVGCVSHSAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(C2=C1C=CC=C2OC3=CC=CC=C3)C#N)C(=O)NCC(=O)OC

Description

[(1-Cyano-4-methoxy-8-phenoxy-isoquinoline-3-carbonyl)-amino]-acetic acid methyl ester is a useful research compound. Its molecular formula is C21H17N3O5 and its molecular weight is 391.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-cyano-4-methoxy-8-phenoxy-isoquinoline-3-carboxylic acid (483 mg, 1.51 mmol), triethylamine (466 μL, 3.32 mmol), and dichloromethane (12 mL) was added isobutylchloroformate (211 μL, 1.62 mmol) at 0° C. The mixture was stirred at 0° C. for twenty-five minutes before glycine methyl ester hydrochloride (208 mg, 1.66 mmol) was added. The mixture was stirred at 0° C. for twenty-five minutes and at room temperature for 5.5 hours before it was concentrated. The residue was partitioned between ethyl acetate and 1N HCl. The organic layer was washed with saturated sodium bicarbonate, brine, dried over anhydrous sodium sulfate, concentrated in vacuo and the residue was purified by flash column chromatography on silica gel with a gradient of ethyl acetate and hexanes to give the title compound as a yellow solid (343 mg): MS: (+) m/z 391.95 (M+1).